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Compound of Interest

Compound Name: TMS-L-proline

Cat. No.: B3281510

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structures, properties,
synthesis, and applications of trimethylsilyl (TMS) derivatives of L-proline. L-proline is a unique
proteinogenic amino acid, distinguished by its secondary amine integrated into a pyrrolidine
ring.[1] This rigid, cyclic structure imparts significant conformational constraints, making proline
and its analogues valuable building blocks, or "tectons," in drug design and peptide synthesis.
[2] Protecting the reactive carboxyl and amino groups is a critical step in many synthetic
applications. Trimethylsilylation is a common and effective method for this purpose, enhancing
solubility in organic solvents and enabling specific chemical transformations.

The term "TMS-L-proline"” can refer to two primary derivatives: the mono-silylated L-proline
trimethylsilyl ester and the di-silylated N,O-Bis(trimethylsilyl)proline. This document will detail
the properties and protocols associated with both compounds.

Chemical Structure and Properties

The silylation of L-proline can occur at the carboxylic acid group, the amine group, or both. The
two most common derivatives are detailed below.

L-Proline, Trimethylsilyl Ester (Mono-TMS-L-proline)

In this derivative, the carboxylic acid group of L-proline is converted to a trimethylsilyl ester.

e IUPAC Name: trimethylsilyl (2S)-pyrrolidine-2-carboxylate[3]
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e Synonyms: L-Proline, TMS derivative; I-Proline, trimethylsilyl ester[4][5]

e Chemical Structure: The core structure is the L-proline pyrrolidine ring with the carboxylic

acid hydrogen replaced by a trimethylsilyl group (-Si(CHs)3). The secondary amine remains

unprotected.

Property Value Source

Molecular Formula CsH17NO2Si [3114]

Molecular Weight 187.31 g/mol [3][4]
26555-63-5 (Referenced Not explicitly in results, but

CAS Number o ]
indirectly) linked to structure
ZHHOUXSQMHJPRA-

InChl Key [3]

ZETCQYMHSA-N

Canonical SMILES

C--INVALID-LINK--
(C)OC(=0)C1CCCN1

[3]

logP (Octanol/Water)

1.116 (Crippen Method)

[5]

log10WS (Water Solubility)

0.72 (Crippen Method)

[5]

Non-polar Retention Index

1178.30

[5]

L-Proline, 1-(trimethylsilyl)-, trimethylsilyl ester (Di-TMS-

L-proline)

This is the fully protected derivative where both the carboxylic acid and the secondary amine

bear a trimethylsilyl group.

o |[UPAC Name: trimethylsilyl 1-trimethylsilylpyrrolidine-2-carboxylate[6]

e Synonyms: L-Proline, 2TMS derivative; N,O-Bis-(trimethylsilyl)proline; Proline, di-TMS[6][7]

e Chemical Structure: The structure consists of the L-proline pyrrolidine ring where the

hydrogen of the carboxylic acid is replaced by a TMS group, and the hydrogen of the
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secondary amine is also replaced by a TMS group.[3] This modification increases lipophilicity
and steric bulk.[3]

Property Value Source
Molecular Formula C11H25NO2Si2 [6][7]
Molecular Weight 259.49 g/mol [61[7]
CAS Number 7364-47-8 [61[7]

DKGIXVJIPGFXLRM-
InChl Key [6]1[7]
UHFFFAOYSA-N

C--INVALID-LINK--
Canonical SMILES (C)N1CCCC1C(=0)0-- 6]
INVALID-LINK--(C)C

Exact Mass 259.14238211 Da [6]

Synthesis and Experimental Protocols

The synthesis of TMS-L-proline derivatives is typically achieved through a direct silylation
reaction.

General Silylation Protocol

The preparation of TMS-L-proline involves reacting L-proline with a silylating agent under
anhydrous conditions.[3] The degree of silylation (mono- vs. di-) can be controlled by the
stoichiometry of the reagents and reaction conditions.

Reagents and Materials:

L-Proline

Silylating Agent: Trimethylsilyl chloride (TMSCI) or Hexamethyldisilazane (HMDS)

Base (HCI scavenger): Triethylamine (EtsN) or Imidazole

Anhydrous Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)
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 Inert atmosphere (e.g., Nitrogen or Argon)
o Standard laboratory glassware, dried in an oven
Detailed Methodology:

Preparation: Dry all glassware thoroughly in an oven to remove any residual water, which
can quench the silylating agent.

Reaction Setup: Suspend L-proline in the chosen anhydrous solvent (e.g., DCM) in a round-
bottom flask under an inert atmosphere.

Addition of Base: Add the base (e.qg., triethylamine) to the suspension. For di-silylation, at
least two equivalents of base are required to neutralize the HCI generated from both the
carboxyl and amine groups.

Addition of Silylating Agent: Cool the mixture in an ice bath (0°C). Slowly add the silylating
agent (e.g., TMSCI) dropwise. For di-silylation, at least two equivalents of TMSCI are
needed. The reaction is exothermic.

o L-Proline + 2 TMSCI --(Base)--> Di-TMS-L-proline + 2 HCI[3]

Reaction Progression: Allow the reaction to warm to room temperature (approx. 25°C) and
stir for several hours until completion. Reaction progress can be monitored by techniques
like thin-layer chromatography (TLC) or gas chromatography (GC).

Workup and Purification: Upon completion, the resulting salt (e.g., triethylammonium
chloride) is typically removed by filtration. The solvent is then removed from the filtrate under
reduced pressure (rotary evaporation).

Final Product: The crude product can be further purified by vacuum distillation or silica gel
chromatography to yield the pure TMS-L-proline derivative.[3]

Diagram of Synthesis Workflow
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Caption: General workflow for the synthesis of TMS-L-proline.
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Applications in Research and Drug Development

The unique properties of L-proline and its TMS-derivatives make them highly useful in various
scientific domains.

Protecting Group in Peptide Synthesis

The primary application of TMS-L-proline is in organic synthesis, particularly in the
construction of peptides. The TMS group serves as an effective protecting group for the
carboxyl and amine functionalities, preventing unwanted side reactions during peptide coupling
steps. The L-configuration of the original proline is preserved during silylation, maintaining the
crucial stereochemistry for biological activity.[3]

Diagram of TMS as a Protecting Group
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Click to download full resolution via product page

Caption: Logical workflow of using TMS-L-proline in peptide synthesis.

Analytical Derivatization

TMS derivatives of amino acids, including L-proline, are widely used in analytical chemistry.
Their increased volatility and thermal stability make them suitable for analysis by Gas
Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS).[4][7] The NIST
Chemistry WebBook lists mass spectrometry and GC data for both mono- and di-TMS-L-
proline, highlighting their importance in metabolomics and other analytical fields.[7][8]
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Role in Drug Design

L-proline itself is a cornerstone in drug design due to its rigid structure, which can be used to
control the conformation of peptides and small molecules.[2] Proline analogues are
investigated for tuning the biological and physicochemical properties of pharmaceuticals.[9]
While TMS-L-proline is primarily a synthetic intermediate, its use enables the creation of
complex proline-containing molecules that are explored as potential therapeutics, such as
enzyme inhibitors.[2][10]

Biological Context: L-Proline Biosynthesis

For drug development professionals targeting metabolic pathways, understanding the
biosynthesis of L-proline is crucial. Proline accumulation is a key physiological response in
plants to environmental stress and plays diverse roles in human cell biology, from protein
synthesis to redox signaling.[10][11][12] L-proline is primarily synthesized from glutamate.

Diagram of L-Proline Biosynthesis from Glutamate
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Caption: The glutamate pathway for L-proline biosynthesis in many organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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